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Compound of Interest

Compound Name: 3,5-Difluorobenzenesulfonamide

Cat. No.: B117971

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 3,5-Difluorobenzenesulfonamide (CAS RN: 140480-89-3). The
procedural guidance herein is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical Profile:

IUPAC Name: 3,5-difluorobenzene-1-sulfonamide

Molecular Formula: C6H5F2NO2S[1]

Appearance: White to pale cream or pale brown crystals or powder[1]

Melting Point: 155.0-161.0 °C[1]

Hazard ldentification: Based on available data, 3,5-Difluorobenzenesulfonamide is classified
as an irritant. It may cause skin irritation, serious eye irritation, and respiratory irritation.[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3,5-
Difluorobenzenesulfonamide to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Nitrile or neoprene gloves are
) ) ) recommended. Always check
Hand Protection Chemical-resistant gloves )
for perforations before use and

change gloves frequently.[4][5]

Chemical splash goggles are
_ ) required.[2] A face shield
Eye Protection Safety Goggles/Face Shield )
should be worn when there is

a risk of splashing.[6]

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and fully
buttoned.[7]

All handling of the solid
compound should occur in a
certified chemical fume hood to
avoid inhalation of dust.[4][8]
Respiratory Protection Fume Hood or Respirator For S|.tuat|ons where 2 fum(?
hood is not available or during
large spills, an N95 or N-100
particle mask or a chemical
cartridge-type respirator should

be used.[6][9]

Operational Plan: Step-by-Step Handling

Adherence to the following procedural steps is critical for the safe handling of 3,5-
Difluorobenzenesulfonamide in a laboratory setting.

1. Preparation and Area Inspection:

Ensure a certified chemical fume hood is operational.

Verify the accessibility of an emergency eyewash station and safety shower.

Clear the workspace of all non-essential items.
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o Assemble all necessary equipment (e.g., glassware, spatulas, weighing paper) before
handling the chemical.

2. Weighing and Dispensing:

e Conduct all weighing and dispensing of 3,5-Difluorobenzenesulfonamide powder within a
chemical fume hood to prevent inhalation of airborne particles.

« Use appropriate tools (e.g., spatula) to handle the solid. Avoid creating dust.

o Close the container securely after use.[2]

3. Solution Preparation and Reactions:

e When dissolving the compound, add it slowly to the solvent to avoid splashing.

« If the process involves heating, ensure it is done in a well-ventilated area, preferably within
the fume hood.

e Maintain a safe distance and use appropriate shielding for reactions with unknown potential
for exothermicity or pressure build-up.

4. Post-Handling:
e Thoroughly clean the work area after use.

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[2]

Disposal Plan

The disposal of 3,5-Difluorobenzenesulfonamide and its containers must be handled as
hazardous waste.

1. Waste Segregation:

o Collect all waste materials containing 3,5-Difluorobenzenesulfonamide, including
contaminated consumables (e.g., gloves, weighing paper), in a designated and clearly
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labeled hazardous waste container.
2. Container Management:
o Use a compatible, sealed container for waste collection.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

3. Spill Management:
« In case of a spill, evacuate the area and ensure adequate ventilation.

o For solid spills, carefully sweep or shovel the material into a suitable container for disposal,
minimizing dust generation.[2]

o For liquid spills (if in solution), absorb with an inert material (e.g., sand, vermiculite) and
place in the hazardous waste container.[8]

» Decontaminate the spill area with an appropriate solvent, followed by washing with soap and
water. All cleaning materials should be disposed of as hazardous waste.[8]

4. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company. Do not dispose of this chemical down the drain
or in general waste.[8]

Workflow for Safe Handling of 3,5-
Difluorobenzenesulfonamide
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Safe Handling Workflow for 3,5-Difluorobenzenesulfonamide
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Caption: Workflow for the safe handling of 3,5-Difluorobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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